2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H21NO4S/c1-12-5-7-14(8-6-12)13(2)18-23(19,20)17-11-15(21-3)9-10-16(17)22-4/h5-11,13,18H,1-4H3
• InChI Key: AETQZMFIFSDPAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NS(=O)(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol

Description

2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide, also known as DOEF, is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various fields. DOEF is a sulfonamide derivative of 2,5-dimethoxyphenethylamine (2C-H) and is structurally similar to other phenethylamine derivatives such as 2C-B and 2C-I.

Scientific Research Applications

2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide has been studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to act as a selective serotonin receptor agonist, specifically targeting the 5-HT2A receptor. This makes this compound a potential tool for studying the role of the 5-HT2A receptor in various physiological and pathological processes. In pharmacology, this compound has been studied for its potential therapeutic applications in the treatment of mental disorders such as depression and anxiety. This compound has also been studied for its potential use as a diagnostic tool for various diseases.

Mechanism of Action

2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide acts as a selective agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. The 5-HT2A receptor is involved in various physiological and pathological processes such as mood regulation, cognition, and perception. The activation of the 5-HT2A receptor by this compound leads to the activation of downstream signaling pathways, which ultimately leads to the physiological and biochemical effects observed with this compound.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including changes in mood, perception, and cognition. This compound has been shown to induce visual and auditory hallucinations, changes in mood, and alterations in perception of time and space. This compound has also been shown to alter brain activity in regions associated with mood regulation and cognition.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide is its selectivity for the 5-HT2A receptor, which makes it a potential tool for studying the role of this receptor in various physiological and pathological processes. This compound is also relatively easy to synthesize and purify, making it accessible for laboratory use. However, one of the limitations of this compound is its potential for inducing hallucinations and other psychological effects, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2,5-dimethoxy-N-[1-(4-methylphenyl)ethyl]benzenesulfonamide. One area of interest is the potential therapeutic applications of this compound in the treatment of mental disorders such as depression and anxiety. Another area of interest is the development of this compound as a diagnostic tool for various diseases. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of this compound, as well as its potential limitations and safety concerns.